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Abstract
Ebecryl 220 is a hexafunctional aromatic urethane acrylate oligomer known for its rapid cure

response under ultraviolet (UV) light or electron beam (EB) radiation, yielding a hard, high-

gloss, and chemically resistant coating.[1][2][3] A critical parameter governing the performance

of the cured polymer, particularly its mechanical and thermal properties, is the glass transition

temperature (Tg). This document provides a comprehensive technical guide on the glass

transition temperature of cured Ebecryl 220, including an overview of typical values for similar

materials, detailed experimental protocols for its determination, and a workflow for

characterization.

Glass Transition Temperature (Tg) of Cured Ebecryl
220
A specific glass transition temperature for cured Ebecryl 220 is not publicly available in the

manufacturer's technical datasheets or readily found in scientific literature. However, based on
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its chemical nature as a hexafunctional aromatic urethane acrylate, a relatively high Tg can be

anticipated. The high functionality leads to a high crosslink density upon curing, and the

aromatic rings introduce rigidity into the polymer backbone, both of which contribute to an

elevated glass transition temperature.

For context, other high-functionality urethane acrylates from the same product family exhibit a

wide range of glass transition temperatures, which are influenced by their specific chemical

structures (aliphatic vs. aromatic) and functionality.

Table 1: Glass Transition Temperatures of Various Cured Acrylate Oligomers

Oligomer Chemical Type Functionality
Glass Transition
Temperature (Tg)
(°C)

Ebecryl 1291
Aliphatic Urethane

Acrylate
6 80

Ebecryl 5129
Aliphatic Urethane

Acrylate
6 30

Ebecryl 436
Chlorinated Polyester

Acrylate
- 54

Ebecryl 812 Polyester Acrylate - 72

Ebecryl 5849
Bio-based Polyester

Acrylate
- 84

Ebecryl 8210
Aliphatic Urethane

Acrylate
- 68

Note: The data for the Ebecryl products listed above is sourced from a patent document and

should be considered as indicative values. The exact Tg can vary based on cure conditions

and measurement methodology.

Given that aromatic structures generally impart greater rigidity than aliphatic structures, it is

reasonable to expect that the Tg of cured Ebecryl 220 would be at the higher end of the range

observed for urethane acrylates.
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Experimental Protocols for Tg Determination
The glass transition temperature of a cured polymer is not a single, sharp melting point but

rather a temperature range over which the material transitions from a rigid, glassy state to a

more flexible, rubbery state.[4] This transition is associated with the onset of large-scale

molecular motion within the polymer chains. The two most common and powerful techniques

for determining the Tg of cured polymers like Ebecryl 220 are Differential Scanning

Calorimetry (DSC) and Dynamic Mechanical Analysis (DMA).

Differential Scanning Calorimetry (DSC)
Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. The glass transition is detected as a step-like change in the heat

capacity of the material, which appears as a shift in the baseline of the DSC thermogram.

Methodology:

Sample Preparation: A small sample (typically 5-10 mg) of the fully cured Ebecryl 220 film is

hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen) to prevent

oxidative degradation of the sample.

Thermal Program: A common thermal program involves an initial heating scan to erase any

prior thermal history, followed by a controlled cooling scan, and a final heating scan at a

controlled rate (e.g., 10-20 °C/min) during which the glass transition is measured.

Data Analysis: The glass transition temperature is typically determined as the midpoint of the

step change in the heat flow curve from the second heating scan.

Dynamic Mechanical Analysis (DMA)
Principle: DMA is a highly sensitive technique that measures the mechanical properties of a

material as a function of temperature, time, and frequency of an applied oscillatory force.[5][6]

It provides information on the storage modulus (E', a measure of the elastic response) and the

loss modulus (E'', a measure of the viscous response). The ratio of the loss modulus to the
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storage modulus is the tan delta (tan δ), which is a measure of the material's damping

properties.

Methodology:

Sample Preparation: A rectangular specimen of the cured Ebecryl 220 film with precise

dimensions (e.g., 22.5 mm long, 6.25 mm wide, and a thickness of at least 5 µm) is

prepared.[7]

Instrument Setup: The specimen is mounted in a suitable fixture, such as a film tension or

single cantilever clamp.

Experimental Parameters: The sample is subjected to a sinusoidal strain (or stress) at a fixed

frequency (e.g., 1 Hz) while the temperature is ramped at a controlled rate (e.g., 2-5 °C/min).

Data Analysis: The glass transition temperature can be identified from the DMA data in

several ways:

The peak of the tan δ curve.[5][7]

The peak of the loss modulus (E'') curve.[5]

The onset of the significant drop in the storage modulus (E') curve.[5]

The peak of the tan δ is the most commonly reported value for Tg from DMA analysis.[5] It is

important to note that the measured Tg value can vary depending on the chosen analysis

method and the experimental frequency.

Experimental Workflow for Tg Determination
The following diagram illustrates a logical workflow for the comprehensive determination of the

glass transition temperature of cured Ebecryl 220, incorporating both DSC and DMA

techniques.
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End: Reported Tg of Cured Ebecryl 220
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Workflow for Tg Determination

Conclusion
While a precise value for the glass transition temperature of cured Ebecryl 220 is not readily

available, its chemical structure as a hexafunctional aromatic urethane acrylate suggests a

high Tg, likely exceeding those of its aliphatic counterparts. For accurate determination of this
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critical property, Dynamic Mechanical Analysis is the preferred and more sensitive method, with

Differential Scanning Calorimetry serving as a valuable complementary technique. The detailed

experimental protocols and workflow provided in this guide offer a robust framework for

researchers and scientists to characterize the thermomechanical behavior of cured Ebecryl
220 and similar high-performance polymers. Understanding the Tg is essential for predicting

the material's performance in various applications, particularly those requiring dimensional

stability and mechanical integrity at elevated temperatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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